Cas no 141400-63-7 (Acetamide,2-(butylmethylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-)

• Product Name: Acetamide,2-(butylmethylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• CAS No: 141400-63-7
• MF: C₁₀H₁₈N₄OS
• MW: 242.341120243073
• CID: 141757
• PubChem ID: 3072293
• Update Time: 2025-04-19

Acetamide,2-(butylmethylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-(butylmethylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• 2-[butyl(methyl)amino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 141400-63-7
• DTXSID70161718
• 2-(Butylmethylamino)acetamido-5-methyl-1,3,4-thiadiazole
• BRN 4867603
• Acetamide, 2-(butylmethylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• 2-(Butylmethylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C10H18N4OS/c1-4-5-6-14(3)7-9(15)11-10-13-12-8(2)16-10/h4-7H2,1-3H3,(H,11,13,15)
• InChI Key： OSZMKGSLIJAHIQ-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(CN(C)CCCC)=O

Computed Properties

• Exact Mass: 242.12034
• Monoisotopic Mass: 242.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.185
• Refractive Index: 1.566
• PSA: 58.12